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Compound of Interest

Compound Name: NPEC-caged-LY379268

Cat. No.: B11933063 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview and detailed protocols for the in

vivo delivery and photoactivation of NPEC-caged-LY379268, a potent and selective group II

metabotropic glutamate receptor (mGluR2/3) agonist. LY379268 has demonstrated

neuroprotective effects and is a valuable tool for investigating the role of mGluR2/3 in various

neurological and psychiatric disorders. The use of a 1-(2-nitrophenyl)ethyl (NPEC) caging

group allows for precise spatiotemporal control over the release of the active LY379268

molecule through ultraviolet (UV) light stimulation. This "uncaging" technique enables

researchers to study the acute effects of mGluR2/3 activation in specific brain regions of living

animals with high precision.

The protocols outlined below describe two primary methodologies for the in vivo application of

NPEC-caged-LY379268: local delivery via a permanently implanted cannula followed by

photostimulation through an optical fiber, and a more advanced technique utilizing two-photon

uncaging for single-cell resolution. These methods are designed for use in rodent models and

require expertise in stereotactic surgery and optical physics.

Core Properties of NPEC-caged-LY379268
The NPEC caging group offers stability against hydrolysis, ensuring that the release of

LY379268 is contingent upon light stimulation.[1] This provides a high degree of experimental
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control.

Property Value/Description Source

Full Chemical Name

(N)-1-(2-

Nitrophenyl)ethoxycarbonyl-

LY379268

N/A

Molecular Formula C₁₆H₁₆N₂O₉ N/A

Molecular Weight 380.31 g/mol N/A

Photolysis Wavelength
~340–360 nm (optimal for

NPEC cage)
[1]

Solubility

Soluble in aqueous solutions

(e.g., artificial cerebrospinal

fluid - aCSF) and DMSO

[1]

Stability

Stable for ≥6 months at -20°C

in appropriate storage

conditions.

[1]

Signaling Pathway of LY379268
LY379268 is an agonist for group II metabotropic glutamate receptors (mGluR2 and mGluR3).

These are G-protein coupled receptors (GPCRs) that are primarily coupled to the Gαi/o

subunit. Activation of these presynaptic receptors leads to the inhibition of adenylyl cyclase,

which in turn decreases intracellular cyclic AMP (cAMP) levels and reduces the activity of

Protein Kinase A (PKA). This cascade ultimately results in the inhibition of voltage-gated

calcium channels and a reduction in the release of glutamate from the presynaptic terminal.[2]

[3][4][5][6]
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Surgical Phase

Experimental Phase

Anesthetize Animal

Mount in Stereotaxic Frame

Craniotomy

Implant Guide Cannula
& Optical Fiber

Secure with Dental Cement

Post-operative Care & Recovery

Habituate Animal to Setup

Allow 1 week recovery

Infuse NPEC-caged-LY379268
via Internal Cannula

Connect Optical Fiber to Laser

Deliver UV Light Pulse
(Uncaging)

Record Behavioral/
Electrophysiological Data
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Control Groups

Main Experiment
(NPEC-caged-LY379268 + UV Light)

Light Only Control
(aCSF + UV Light)

Tests for light-induced artifacts
(e.g., heating, photoelectric effects)

Compound Only Control
(NPEC-caged-LY379268, No Light)

Tests for biological activity of
the caged compound itself

Antagonist Control
(mGluR2/3 Antagonist +

NPEC-caged-LY379268 + UV Light)

Confirms effect is mediated
by mGluR2/3 receptors

Inactive Enantiomer Control
(NPEC-caged-Inactive Compound + UV Light)

Controls for off-target effects
of the uncaging process and compound structure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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